Cas no 146609-11-2 (2,4(1H,3H)-Pyrimidinedione,1-[tetrahydro-4-(hydroxymethyl)-2-furanyl]-, (2R-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[tetrahydro-4-(hydroxymethyl)-2-furanyl]-, (2R-trans)- (9CI)
• CAS No: 146609-11-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 195994
• PubChem ID: 3000314
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[tetrahydro-4-(hydroxymethyl)-2-furanyl]-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[tetrahydro-4-(hydroxymethyl)-2-furanyl]-, (2R-trans)- (9CI)
• 1-[(2R,4R)-4-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-[(2R,4R)-4-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-[tetrahydro-4-(hydroxymethyl)-2-furanyl]-, (2R, 4R)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(tetrahydro-4-(hydroxymethyl)-2-furanyl)-, (2R, 4R)-
• alpha-2'-Oxa-carbocyclic-2',3'-dideoxyuridine
• DTXSID70163419
• 146609-11-2
• .alpha.-2'-Oxa-carbocyclic-2',3'-dideoxyuridine

• Inchi： 1S/C9H12N2O4/c12-4-6-3-8(15-5-6)11-2-1-7(13)10-9(11)14/h1-2,6,8,12H,3-5H2,(H,10,13,14)/t6-,8-/m1/s1
• InChI Key： OPAXFHHTDDEGAR-HTRCEHHLSA-N
• SMILES： O1C[C@@H](CO)C[C@@H]1N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.397
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.566
• PSA: 78.87